Oct-2-enal
Overview
Description
Oct-2-enal is a natural product found in Aspalathus linearis, Juglans nigra, and other organisms with data available.
Scientific Research Applications
En-face Scanning Optical Coherence Tomography
Oct-2-enal, or Optical Coherence Tomography (OCT), has been significantly useful in material investigation. A novel approach combines transversal with ultra-high resolution OCT, utilizing a broadband femto-second laser for high sensitivity scanning, enabling detailed study of materials (Wiesauer et al., 2005).
OCT in Food Safety
OCT has been employed in the food industry for the detection of Engineered Nanoparticles (ENPs) in food mimicking matrices. This application demonstrates the potential of OCT in quality assurance and regulatory matters in food safety, highlighting its efficacy in detecting minute concentrations of nanoparticles (Grombe et al., 2014).
Medical Diagnostics and Imaging
OCT has made significant contributions to medical diagnostics, especially in imaging the retina and skin. It facilitates the reconstruction of 3D volumes of tissues, enhancing the diagnostic capabilities in ophthalmology and dermatology (Podoleanu et al., 2000). Additionally, OCT has been adapted for non-invasive examination of museum paintings, aiding in art conservation by allowing insight into the structure of varnish and paint layers (Liang et al., 2005).
OCT in Developmental Biology
OCT has been instrumental in developmental biology and brain imaging. It enables label-free monitoring of hemodynamic and metabolic changes in the brain, offering insights into heart development and the effects of genes and diet on embryonic structures (Men et al., 2016).
Biomedical Research Applications
OCT's rapid acquisition speed and high axial resolution have expanded its applications in biomedical research. It has moved beyond structural investigations to functional examinations, contributing to understanding physiological and pathological processes (Walther et al., 2011).
Dental Treatments and Diagnostics
In dentistry, en-face OCT has been used to assess material defects in dental prostheses, microleakage at prosthetic interfaces, and the quality of dental treatments. This method has proven beneficial in evaluating the integrity of dental materials and interfaces (Sinescu et al., 2008).
properties
IUPAC Name |
oct-2-enal |
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InChI |
InChI=1S/C8H14O/c1-2-3-4-5-6-7-8-9/h6-8H,2-5H2,1H3 |
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InChI Key |
LVBXEMGDVWVTGY-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CCCCCC=CC=O |
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Molecular Formula |
C8H14O |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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DSSTOX Substance ID |
DTXSID0062349 |
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| Record name | 2-Octenal | |
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Molecular Weight |
126.20 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Boiling Point |
84.00 to 86.00 °C. @ 19.00 mm Hg |
Source
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| Details | The Good Scents Company Information System | |
| Record name | (E)-2-octenal | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013809 | |
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Product Name |
Oct-2-enal | |
CAS RN |
2363-89-5, 2548-87-0 |
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| Record name | 2-Octenal | |
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| Record name | 2-Octenal | |
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| Record name | Oct-2-enal | |
| Source | European Chemicals Agency (ECHA) | |
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| Record name | (E)-2-octenal | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0013809 | |
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